Cas no 7359-89-9 (5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine)

• Product Name: 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine
• CAS No: 7359-89-9
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 1094456
• PubChem ID: 69775668
• Update Time: 2025-06-11

5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine
• 4-chloro-2-N-methyl-2-N-phenylbenzene-1,2-diamine
• 7359-89-9
• 4-Chloro-N'-methyl-N'-phenylbenzene-1,2-diamine
• SB81177
• SCHEMBL6423587
• RZOCMSFTPWZZCZ-UHFFFAOYSA-N

• Inchi： 1S/C13H13ClN2/c1-16(11-5-3-2-4-6-11)13-9-10(14)7-8-12(13)15/h2-9H,15H2,1H3
• InChI Key： RZOCMSFTPWZZCZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N(C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine

Recent Advances in the Study of 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine (CAS: 7359-89-9)

The compound 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine (CAS: 7359-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine, with researchers exploring various synthetic routes to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic method that significantly enhances the efficiency of the synthesis process, reducing byproduct formation and increasing overall yield. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of pharmacological properties, 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine has shown promising activity as a modulator of specific enzymatic pathways. A recent in vitro study demonstrated its ability to inhibit the activity of certain kinases involved in inflammatory responses, suggesting potential applications in the treatment of chronic inflammatory diseases. Further in vivo studies are currently underway to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential role in cancer therapy. Preliminary data from a 2024 study indicate that 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine may act as a selective inhibitor of tumor cell proliferation, particularly in certain types of leukemia. The mechanism of action appears to involve the disruption of key signaling pathways essential for cancer cell survival. However, more extensive research is needed to fully understand its efficacy and potential side effects.

Beyond its therapeutic potential, researchers are also investigating the compound's utility as a biochemical tool. Its unique chemical structure makes it a valuable probe for studying protein-ligand interactions and enzyme kinetics. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its use in elucidating the binding mechanisms of certain receptor proteins, providing insights that could inform the design of new drugs.

In conclusion, 5-Chloro-N1-methyl-N1-phenylbenzene-1,2-diamine (CAS: 7359-89-9) represents a compound of significant interest in chemical biology and medicinal chemistry. Recent advancements in its synthesis, coupled with emerging data on its pharmacological properties, underscore its potential as both a therapeutic agent and a research tool. Ongoing studies will be crucial in determining its full range of applications and optimizing its use in various biomedical contexts.